Cas no 7461-33-8 ( )

• Product Name: &nbsp
• CAS No: 7461-33-8
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 979460
• PubChem ID: 346665
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-methylpropyl)benzamide
• 4-Chlor-N-isobutyl-benzamid
• 4-Chloro-N-isobutyl-benzamid
• AC1L85I7
• AN-652
• N-Isobutyl-4-chlorbenzamid
• N-Isobutyl-p-chlorbenzamid
• NSC404948
• 4-chloro-N-isobutylbenzamide
• ILCKINPCGGJLCK-UHFFFAOYSA-N
• AKOS003857575
• 4-Chlorobenzamide, N-isobutyl-
• 7461-33-8
• NSC-404948
• DTXSID80323825
• starbld0029880
• DS-014954
• AN-652/11307374
•  

• MDL： MFCD01024138
• Inchi： 1S/C11H14ClNO/c1-8(2)7-13-11(14)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3,(H,13,14)
• InChI Key： ILCKINPCGGJLCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCC(C)C)=O

Computed Properties

• Exact Mass: 211.07652
• Monoisotopic Mass: 211.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.104
• Boiling Point: 341.1°C at 760 mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.523
• PSA: 29.1
• LogP: 3.11670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives